N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-2-(4-methoxyphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C16H17ClFNO.ClH/c1-20-13-7-5-12(6-8-13)9-10-19-11-14-15(17)3-2-4-16(14)18;/h2-8,19H,9-11H2,1H3;1H
• InChI Key: UPGKQOANGKDEDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNCC2=C(C=CC=C2Cl)F.Cl
• Molecular Formula: C16H18Cl2FNO
• Molecular Weight: 330.2 g/mol

Description

N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride, also known as CFT or WIN-35,428, is a chemical compound that belongs to the phenethylamine class of drugs. It was first synthesized in the 1980s by a team of researchers led by Richard B. Rothman and was initially developed as a potential treatment for cocaine addiction. Since then, it has been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride works by binding to the DAT and inhibiting its function, leading to an increase in dopamine levels in the synaptic cleft. This effect is similar to that of cocaine, which also binds to the DAT and blocks its function. However, this compound has a higher affinity for the DAT than cocaine, making it a more potent inhibitor of dopamine reuptake.
Biochemical and Physiological Effects
The increase in dopamine levels caused by this compound can have various biochemical and physiological effects, depending on the dose and duration of exposure. In animal studies, this compound has been shown to increase locomotor activity, induce stereotypic behaviors, and produce rewarding effects similar to those of cocaine. However, this compound does not produce the same level of euphoria as cocaine, suggesting that it may have a lower abuse potential.

Advantages and Limitations for Lab Experiments

N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride has several advantages for use in laboratory experiments. It is a highly specific and potent inhibitor of DAT, making it a valuable tool for studying the role of DAT in various neurological disorders. Additionally, this compound has a long half-life, allowing for prolonged exposure in in vitro and in vivo experiments. However, this compound also has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its handling and administration.

Future Directions

There are several future directions for research on N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride and its potential applications. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased selectivity for DAT or reduced toxicity. Another area of research is the use of this compound in combination with other drugs or therapies for the treatment of neurological disorders, such as Parkinson's disease or drug addiction. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of this compound and its potential therapeutic benefits.

Synthesis Methods

The synthesis of N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride involves several steps, starting with the reaction of 2-chloro-6-fluorobenzyl chloride with 4-methoxyphenylacetone to form N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)acetamide. This intermediate is then reduced with lithium aluminum hydride to yield the desired product, N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine. The hydrochloride salt of this compound is then prepared by reacting it with hydrochloric acid.

Scientific Research Applications

N-(2-chloro-6-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride has been widely used in scientific research as a tool to study the dopamine transporter (DAT). DAT is a protein that is responsible for the reuptake of dopamine from the synaptic cleft, and its dysfunction has been implicated in various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.